Cas no 1861165-85-6 (benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate)

• Product Name: benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate
• CAS No: 1861165-85-6
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 6452046
• PubChem ID: 165948411
• Update Time: 2025-07-22

benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-12692145
• benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate
• 1861165-85-6

• Inchi： 1S/C16H20N4O2/c1-19-12-17-18-15(19)14-8-5-9-20(10-14)16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11H2,1H3
• InChI Key： FNRUCVVHNOWURA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C2=NN=CN2C)C1)=O

Computed Properties

• Exact Mass: 300.15862589g/mol
• Monoisotopic Mass: 300.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Additional information on benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate

Introduction to Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate (CAS No. 1861165-85-6)

Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1861165-85-6, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a benzyl group and a piperidine moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The core structure of Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate incorporates a 4-methyl-4H-1,2,4-triazol ring, which is known for its stability and ability to participate in hydrogen bonding interactions. This triazol ring is a key feature that contributes to the compound's unique chemical properties and may influence its biological activity. The combination of these structural elements makes this compound a promising candidate for various pharmaceutical applications.

In recent years, there has been growing interest in the development of molecules that can modulate neurological and immunological pathways. The piperidine ring in Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate is particularly noteworthy, as piperidine derivatives have been extensively studied for their potential in treating neurological disorders. The benzyl group further enhances the compound's complexity and may contribute to its solubility and bioavailability, making it more suitable for therapeutic use.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The 1,2,4-triazole moiety is one such heterocycle that has shown promise in various pharmacological contexts. Studies have demonstrated that triazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of a methyl group at the 4-position of the triazole ring in Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate may enhance these properties by influencing electronic distribution and steric interactions.

The synthesis of Benzyl 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the triazole ring through cyclocondensation reactions. Subsequent steps involve functionalization of the piperidine ring and introduction of the benzyl group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacological profile of Benzyl 3-(4-methyl-4H-1,2,4-triazol-piperidine -1-carboxylate) is under active investigation by researchers worldwide. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its ability to interact with specific binding sites could make it a potential lead compound for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with immune system components suggests possible applications in immunomodulatory therapies.

In conclusion, Benzyl 3-(4-methyl - - - H - - - - triazol-piperidine - carbox yl) (CAS No. 1861165 -85 -6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various health challenges.